Cas no 1203371-35-0 (7-butyl-3-methyl-8-{3-(morpholin-4-yl)propylamino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-butyl-3-methyl-8-{3-(morpholin-4-yl)propylamino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 1203371-35-0
• MF: C₁₇H₂₈N₆O₃
• MW: 364.442623138428
• CID: 6532720
• Update Time: 2025-07-16

7-butyl-3-methyl-8-{3-(morpholin-4-yl)propylamino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-butyl-3-methyl-8-{3-(morpholin-4-yl)propylamino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 7-butyl-3-methyl-8-(3-morpholin-4-ylpropylamino)purine-2,6-dione

• Inchi： 1S/C17H28N6O3/c1-3-4-8-23-13-14(21(2)17(25)20-15(13)24)19-16(23)18-6-5-7-22-9-11-26-12-10-22/h3-12H2,1-2H3,(H,18,19)(H,20,24,25)
• InChI Key： JLTVEEUHIHUHGB-UHFFFAOYSA-N
• SMILES： N1(CCCC)C2=C(N(C)C(=O)NC2=O)N=C1NCCCN1CCOCC1

Computed Properties

• Exact Mass: 364.222
• Monoisotopic Mass: 364.222
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.7A^2

Additional information on 7-butyl-3-methyl-8-{3-(morpholin-4-yl)propylamino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Professional Introduction to Compound with CAS No 1203371-35-0 and Product Name: 7-butyl-3-methyl-8-{3-(morpholin-4-yl)propylamino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Compound with the CAS number 1203371-35-0 and the product name 7-butyl-3-methyl-8-{3-(morpholin-4-yl)propylamino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of purine derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring multiple functional groups and substituents, makes it a promising candidate for further investigation in drug discovery and development.

The 7-butyl-3-methyl-8-{3-(morpholin-4-yl)propylamino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione structure incorporates several key features that contribute to its unique chemical and biological properties. The presence of a butyl group at the 7-position and a methyl group at the 3-position introduces steric hindrance and influences the molecule's solubility and interactions with biological targets. The tetrahydro-1H-purine core provides a scaffold that is closely related to adenosine and guanosine analogs, which are known for their roles in cellular signaling pathways.

One of the most intriguing aspects of this compound is the N-terminal amine group attached to a morpholine ring at the 8-position. Morpholine derivatives are frequently employed in medicinal chemistry due to their ability to enhance bioavailability and binding affinity. The specific configuration of the 3-(morpholin-4-yl)propylamino side chain further modulates the compound's pharmacokinetic profile. This design allows for targeted interactions with biological receptors, making it a valuable tool for studying enzyme mechanisms and receptor binding kinetics.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, which has been instrumental in optimizing the design of 7-butyl-3-methyl-8-{3-(morpholin-4-yl)propylamino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione. Molecular docking studies have revealed potential binding sites on various therapeutic targets, including kinases and G-protein coupled receptors (GPCRs). These interactions are critical for understanding how the compound may modulate cellular processes and could lead to novel therapeutic strategies.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as solid-phase synthesis and flow chemistry have streamlined the production process, making it more efficient and scalable. These advancements are crucial for translating laboratory discoveries into viable pharmaceutical candidates.

In vitro studies have begun to elucidate the biological activity of 7-butyl-3-methyl-8-{3-(morpholin-4-yl)propylamino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione. Initial results suggest that it exhibits inhibitory effects on certain enzymes implicated in inflammatory responses and cancer progression. The morpholine moiety appears to play a key role in mediating these effects by stabilizing interactions with target proteins. Further research is needed to fully characterize its mechanism of action and potential therapeutic applications.

The development of novel drug candidates often involves evaluating their efficacy in preclinical models before moving to human trials. Animal studies have provided valuable insights into the pharmacological properties of this compound. Observations indicate that it demonstrates good oral bioavailability and moderate tissue distribution, suggesting its potential for systemic therapy. Additionally, preliminary toxicity studies have shown no significant adverse effects at tested doses.

The integration of artificial intelligence (AI) into drug discovery has accelerated the pace at which compounds like 7-butyl-3-methyl-8-{3-(morpholin-4-ylo propylamino)} -2 , 3 , 6 , 7 - tetrahy dro -1 H -pur ine -2 , 6 - dione are being identified and optimized. AI algorithms can predict molecular properties and predict potential drug-likeness with remarkable accuracy. This technology has been particularly useful in identifying lead compounds that exhibit high affinity for biological targets while minimizing off-target effects.

Future research directions include exploring structure-based drug design approaches to further refine the molecule's pharmacological profile. By leveraging high-throughput screening techniques combined with AI-driven virtual screening, researchers aim to identify analogs that enhance potency and selectivity. These efforts could lead to the development of next-generation therapeutics targeting complex diseases such as cancer and neurodegenerative disorders.

The role of purine derivatives in medicinal chemistry continues to expand as new synthetic methods and computational tools become available. The case of 1203371 -35 -0 exemplifies how intricate molecular architectures can be harnessed to develop novel therapeutic agents. By understanding the relationship between structure and function at a molecular level , scientists can design compounds that address unmet medical needs more effectively than ever before.